Cas no 18959-30-3 (4,5-Difluorophthalic anhydride)

4,5-Difluorophthalic anhydride Properties

Names and Identifiers

• 4,5-DIFLUOROPHTHALIC ANHYDRIDE
• 1,3-Isobenzofurandione, 5,6-difluoro-
• 5,6-difluoro-2-benzofuran-1,3-dione
• 1,3-isobenzofurandione,5,6-difluoro
• 4,5-difluoro-phthalic acid anhydride
• 4,5-Difluor-phthalsaeureanhydrid
• 5,6-Difluoroisobenzofuran-1,3-dione
• 5,6-difluoro-1,3-Isobenzofurandione
• 6-deoxy-6-fluorohexopyranose
• 4,5-difluoro-1,3-Isobenzofurandione
• 4,5-DIFLUOROPHTHALIC ANHYDRIDE FOR SYNTH
• 5,6-difluoro-1,3-dihydro-2-benzofuran-1,3-dione
• 4,5-Difluorophthalicanhydride
• zlchem 1035
• 4,5-difluorophtalic anhydrid
• KSC540C6P
• 4,5-difluorophtalic anhydride
• 4,5-Difluorphthalic anhydride
• 4,5 difluorophthalic anhydride
• ZLD0501
• UATBWQQFLABWKR-UHFFFAOYSA-N
• WT067
• 4,5-DIFLUOROPHTHALIC ANHYDRIDE 98%
• 5,6-Difluoro-2-benzofuran-1,3-dione, AldrichCPR
• FT-0601359
• GS-3652
• 18959-30-3
• 1,3-Isobenzofurandione, 5,6-difluoro-;4,5-Difluorophthalic Anhydride
• MFCD08695033
• D4716
• SCHEMBL652925
• EN300-93335
• SY013434
• DTXSID10348667
• CS-W018423
• 5 pound not6-Difluoroisobenzofuran-1 pound not3-dione
• A19942
• AC-9809
• InChI=1/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2
• AKOS000281391
• DB-006588
• +Expand

• MDL： MFCD08695033
• InChIKey： UATBWQQFLABWKR-UHFFFAOYSA-N
• Inchi： 1S/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2H
• SMILES： FC1=C(C([H])=C2C(=O)OC(C2=C1[H])=O)F

Computed Properties

• Exact Mass: 183.9972g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 183.9972g/mol
• Monoisotopic Mass: 183.9972g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 13
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 184.10

Experimental Properties

• LogP: 1.27540
• PSA: 43.37000
• Refractive Index: 1.555
• Boiling Point: 321.2°C at 760 mmHg
• Melting Point: 95.0 to 99.0 deg-C
• Flash Point: 142.8℃
• Density: 1.658

4,5-Difluorophthalic anhydride Security Information

• Symbol: GHS07
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

4,5-Difluorophthalic anhydride Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds